3,4-dimethoxy-N-(2-methoxybenzyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[(2-methoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C17H19NO4/c1-20-14-7-5-4-6-13(14)11-18-17(19)12-8-9-15(21-2)16(10-12)22-3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: GTMOIHRNZNIXTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=CC=CC=C2OC)OC
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

3,4-dimethoxy-N-(2-methoxybenzyl)benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique chemical structure, which makes it a promising candidate for developing new drugs with enhanced therapeutic efficacy and reduced side effects.

Scientific Research Applications

Antioxidant and Metal Chelating Activities

Benzamide derivatives, including “3,4-dimethoxy-N-(2-methoxybenzyl)benzamide”, have shown significant antioxidant properties and metal chelating activities. These properties are beneficial in creating protective agents against oxidative stress and heavy metal toxicity, which have implications in environmental and health sciences.

Antibacterial and Antimicrobial Properties

Research indicates that benzamide compounds exhibit antibacterial and antimicrobial activities. This makes “3,4-dimethoxy-N-(2-methoxybenzyl)benzamide” a potential candidate for developing new antibiotics or preservatives that could be used in various industries, including healthcare and food production.